Cas no 108035-45-6 (H2iba)

• Product Name: H2iba
• CAS No: 108035-45-6
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD00456057
• CID: 127782
• PubChem ID: 1475901
• Update Time: 2025-04-18

H2iba Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Imidazol-2-yl)benzoic acid
• 4-(2-Imidazolyl)benzoic Acid
• 4-(1H-IMIDAZOL-2-YL)-BENZOIC ACID
• Benzoic acid,4-(1H-imidazol-2-yl)-
• 4-(1H-Imidazol-2-yl)benzenecarboxylic acid
• 4-(2-Imidazolyl)-benzoic Acid
• 4-(Imidazol-2-yl)benzoic acid
• BENZOIC ACID, 4-(1H-IMIDAZOL-2-YL)-
• Oprea1_834907
• 4-(2-Imidazolyl)benzoicAcid
• MLS000735998
• YJCYHGYOXHANSY-UHFFFAOYSA-N
• HMS2651E09
• TRA0024836
• AB06030
• SY001456
• SMR000338548
• AK140291
• AB006
• DB-
• H2iba
• AKOS004117837
• SCHEMBL1060312
• EN300-196266
• MFCD00456057
• 4G-322S
• 108035-45-6
• CS-D0470
• YSWG083
• F2135-1035
• CHEMBL1491035
• FT-0692285
• DTXSID20363088
• AMY20302
• BB 0260589
• A895368
• 4-(1H-imidazol-2-yl)benzoicAcid
• J-400376
• Benzoicacid,4-(1H-iMidazol-2-yl)-
• DB-059680

• MDL： MFCD00456057
• Inchi： 1S/C10H8N2O2/c13-10(14)8-3-1-7(2-4-8)9-11-5-6-12-9/h1-6H,(H,11,12)(H,13,14)
• InChI Key： YJCYHGYOXHANSY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1=NC=CN1)=O

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.355
• Boiling Point: 471.5°C at 760 mmHg
• Flash Point: 239℃
• Refractive Index: 1.644
• PSA: 65.98
• LogP: 1.77490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles